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The heliotron is a type of magnetic confinement fusion device designed to contain high-
temperature plasma for the purpose of generating controlled thermonuclear fusion energy.[1] It
belongs to the stellarator family of fusion devices, which are characterized by their ability to
generate the necessary twisted, or helical, magnetic fields using external coils exclusively.[2][3]
This approach offers a significant advantage over the more common tokamak design, which
relies on a large current induced within the plasma itself to generate a portion of the confining
magnetic field. The absence of a large plasma current makes heliotrons inherently suitable for
steady-state operation and immune to the major plasma disruptions that can occur in
tokamaks.[1][4]

The concept was pioneered by Lyman Spitzer in 1951, with the term "heliotron" specifically
denoting a branch of the stellarator family developed in Japan.[2][5] The primary goal of any
magnetic confinement device is to create a magnetic "bottle" that can thermally insulate a
plasma at temperatures exceeding 100 million degrees Celsius, preventing it from touching the
reactor walls.[6] The heliotron achieves this by creating a set of nested magnetic surfaces—
regions where the magnetic field lines lie—that are closed upon themselves in a toroidal
(donut-shaped) geometry.[7]

Core Principles of Confinement

The confinement of plasma in a heliotron is governed by the intricate structure of its magnetic
field, which must satisfy the conditions for plasma equilibrium and stability.

Magnetic Field Configuration
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The defining feature of a heliotron is its coil system, which typically consists of a continuous

helical coil and several pairs of poloidal field coils. The Large Helical Device (LHD) in Japan, a
prominent example of the heliotron concept, uses a pair of superconducting helical coils to

generate the primary confining field.[8]

Helical Coils: A continuous helical coil (or a set of modular coils mimicking a continuous one)
winds around the plasma torus. The current flowing through this coil creates the primary
toroidal and helical components of the magnetic field. This is the key element that produces
the necessary "rotational transform."

Poloidal Field Coils: These are circular coils placed outside the helical coil. They generate
vertical and radial magnetic fields used to control the position and shape of the plasma, as
well as to compensate for error fields.[8]

The superposition of fields from these coils creates a complex, three-dimensional magnetic

structure with several key properties:

Rotational Transform (1): This is a measure of how much the magnetic field lines twist as they
travel around the torus. A non-zero rotational transform is essential for particle confinement
and equilibrium, as it ensures that charged particles average over regions of both favorable
and unfavorable magnetic curvature, canceling out particle drifts that would otherwise lead
them to the wall.[9]

Magnetic Shear: This describes the variation of the rotational transform with the plasma
radius. Positive magnetic shear is generally favorable for suppressing certain
magnetohydrodynamic (MHD) instabilities.[9]

Magnetic Well/Hill: This refers to whether the magnetic field strength increases or decreases
away from a magnetic flux surface. A magnetic well (field strength increasing outwards)
provides stability against interchange instabilities.[10]

The logical relationship for generating the confining magnetic field is illustrated below.
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Diagram illustrating the generation of the heliotron magnetic field.

Plasma Equilibrium and Stability

For a plasma to be confined, it must be in a state of equilibrium, where the outward force from
the plasma pressure is balanced by an inward magnetic force (the Lorentz force).[11] This
requires that the plasma pressure remains constant along any given magnetic field line.

o MHD Equilibrium: In the three-dimensional, current-free configuration of a heliotron, the
equilibrium state is determined by solving the magnetohydrodynamic (MHD) equations.
Codes like VMEC and HINT are used to compute these complex 3D equilibrium states.[9]
[12]

o MHD Stability: The equilibrium must also be stable against small perturbations. Heliotrons
are susceptible to pressure-driven instabilities, such as ballooning modes and interchange
modes.[9][12][13] The stability of the plasma is highly dependent on the magnetic field
configuration. For instance, an inward-shifted magnetic axis configuration in the LHD can be
susceptible to MHD instabilities at low plasma pressure.[12] However, careful shaping of the
magnetic field can create a magnetic well and favorable magnetic shear to maintain stability
at high plasma pressures.[10]

The fundamental principle of magnetic confinement equilibrium is the balance of forces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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